(2-Imino-thiazol-3-YL)-acetic acid dihydrochloride
Overview
Description
(2-Imino-thiazol-3-YL)-acetic acid dihydrochloride, commonly referred to as ITAA-dihydrochloride, is an important organic compound used in a variety of scientific research applications. It is a derivative of acetic acid, a carboxylic acid, and is composed of two nitrogen atoms, two sulfur atoms, and two oxygen atoms. ITAA-dihydrochloride is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a tool for studying biochemical and physiological processes.
Mechanism of Action
The mechanism of action of ITAA-dihydrochloride is not well understood. It is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of prostaglandins and other hormones. In addition, ITAA-dihydrochloride may act as a chelating agent, binding to metal ions and preventing them from participating in biochemical reactions.
Biochemical and Physiological Effects
ITAA-dihydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, ITAA-dihydrochloride has been shown to reduce inflammation, reduce pain, and reduce the production of prostaglandins. In addition, ITAA-dihydrochloride has been shown to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
ITAA-dihydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively stable and can be stored for extended periods of time. In addition, it is relatively inexpensive and can be easily synthesized. However, ITAA-dihydrochloride can be toxic in high concentrations and can interfere with certain biochemical processes.
Future Directions
There are several potential future directions for ITAA-dihydrochloride. One potential direction is the development of new synthesis methods for ITAA-dihydrochloride. Another potential direction is the development of new applications for ITAA-dihydrochloride in scientific research. In addition, further research is needed to better understand the biochemical and physiological effects of ITAA-dihydrochloride. Finally, further research is needed to better understand the mechanism of action of ITAA-dihydrochloride and its potential therapeutic uses.
Scientific Research Applications
ITAA-dihydrochloride has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a tool for studying biochemical and physiological processes. In particular, it is used in the synthesis of biologically active compounds such as prostaglandins, steroids, and other hormones. ITAA-dihydrochloride is also used to study the mechanism of action of various enzymes and to study the structure and function of proteins.
properties
IUPAC Name |
2-(2-imino-1,3-thiazol-3-yl)acetic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S.2ClH/c6-5-7(1-2-10-5)3-4(8)9;;/h1-2,6H,3H2,(H,8,9);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSENPURQRKWKND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=N)N1CC(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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